N-(6-ethyl-2-mercapto-4-oxothieno[2,3-d]pyrimidin-3(4H)-yl)-2-furamide

• IUPAC Name: N-(6-ethyl-4-oxo-2-sulfanylidene-1H-thieno[2,3-d]pyrimidin-3-yl)furan-2-carboxamide
• InChI: InChI=1S/C13H11N3O3S2/c1-2-7-6-8-11(21-7)14-13(20)16(12(8)18)15-10(17)9-4-3-5-19-9/h3-6H,2H2,1H3,(H,14,20)(H,15,17)
• InChI Key: FMKSSRATQIOVHN-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC2=C(S1)NC(=S)N(C2=O)NC(=O)C3=CC=CO3
• Molecular Formula: C13H11N3O3S2
• Molecular Weight: 321.4 g/mol

Description

N-(6-ethyl-2-mercapto-4-oxothieno[2,3-d]pyrimidin-3(4H)-yl)-2-furamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of N-(6-ethyl-2-mercapto-4-oxothieno[2,3-d]pyrimidin-3(4H)-yl)-2-furamide is not fully understood. However, it has been suggested that the compound acts by inhibiting the activity of enzymes involved in various metabolic pathways. It has also been proposed that the compound may act by inducing apoptosis in cancer cells.
Biochemical and Physiological Effects:
N-(6-ethyl-2-mercapto-4-oxothieno[2,3-d]pyrimidin-3(4H)-yl)-2-furamide has been found to have several biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells and reduce inflammation. The compound has also been found to have antiviral activity against several viruses, including HIV.

Advantages and Limitations for Lab Experiments

N-(6-ethyl-2-mercapto-4-oxothieno[2,3-d]pyrimidin-3(4H)-yl)-2-furamide has several advantages for lab experiments. It is stable, easy to handle, and has a long shelf life. However, the compound is difficult to synthesize, and obtaining a pure product can be challenging. The compound is also relatively expensive, which can limit its use in some experiments.

Future Directions

There are several future directions for the study of N-(6-ethyl-2-mercapto-4-oxothieno[2,3-d]pyrimidin-3(4H)-yl)-2-furamide. One potential area of research is the development of new synthetic methods to obtain the compound more efficiently. Another area of research is the study of the compound's potential as a fluorescent probe for the detection of metal ions. Additionally, further research is needed to fully understand the compound's mechanism of action and its potential applications in the treatment of various diseases.

Synthesis Methods

The synthesis of N-(6-ethyl-2-mercapto-4-oxothieno[2,3-d]pyrimidin-3(4H)-yl)-2-furamide involves the reaction of 2-furoic acid with thiosemicarbazide, followed by the reaction with ethyl iodide and potassium carbonate. The final product is obtained through the reaction of the intermediate with furfurylamine. The process is complex and requires careful attention to detail to obtain a pure product.

Scientific Research Applications

N-(6-ethyl-2-mercapto-4-oxothieno[2,3-d]pyrimidin-3(4H)-yl)-2-furamide has been extensively studied for its potential applications in various fields of scientific research. It has been found to exhibit anticancer, anti-inflammatory, and antiviral activities. The compound has also been studied for its potential use as a fluorescent probe for the detection of metal ions.